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Compound of Interest

Compound Name: Bavachromene

Cat. No.: B1630870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bavachromene is a naturally occurring chalcone found in the seeds of Psoralea corylifolia, a

plant with a long history of use in traditional medicine. This document provides a

comprehensive overview of the physical, chemical, and biological properties of

Bavachromene, with a focus on data relevant to researchers and professionals in the field of

drug development.

Physical and Chemical Properties
Bavachromene, with the CAS Number 41743-38-8, is a yellow powder. Its chemical structure

and key properties are summarized below.
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Property Value Reference

Molecular Formula C₂₀H₁₈O₄ [1]

Molecular Weight 322.36 g/mol [2]

Appearance Yellow Powder

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO

Melting Point Not available

Boiling Point Not available

UV-Vis Spectrum Not available

Note: Experimentally determined melting and boiling points, as well as quantitative solubility

data, are not readily available in the reviewed literature.

Spectral Data
Detailed spectral data is crucial for the identification and characterization of Bavachromene.

While many studies confirm its structure using spectroscopic methods, the raw data is not

always published. The following represents a compilation of expected and reported spectral

characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The

expected chemical shifts for Bavachromene are influenced by its aromatic rings, hydroxyl

groups, and the chalcone backbone.

¹H NMR and ¹³C NMR Data: Specific experimental ¹H and ¹³C NMR data with chemical shifts

and coupling constants for Bavachromene (CAS 41743-38-8) are not available in the public

domain literature reviewed. The identification of Bavachromene in various studies is confirmed

by NMR, but the detailed spectral data is not provided[2].

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of Bavachromene is expected to show characteristic absorption bands for its

hydroxyl, carbonyl, and aromatic functionalities.

Expected IR Absorption Peaks:

O-H stretching: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl

groups.

C=O stretching: A strong absorption peak around 1630-1680 cm⁻¹ due to the α,β-

unsaturated ketone.

C=C stretching (aromatic): Peaks in the range of 1450-1600 cm⁻¹.

C-O stretching: Absorptions in the 1000-1300 cm⁻¹ region.

Actual experimental FT-IR peak lists for Bavachromene are not available in the reviewed

literature.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Expected Mass Spectrum:

Molecular Ion Peak (M⁺): Expected at m/z = 322.

Fragmentation Pattern: The fragmentation of chalcones is well-documented and typically

involves cleavages at the α,β-unsaturated ketone system and fragmentations of the aromatic

rings.

Specific experimental mass spectrometry data detailing the fragmentation pattern of

Bavachromene is not available in the reviewed literature.

Biological Activities and Signaling Pathways
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Bavachromene has been investigated for a range of biological activities, primarily focusing on

its anti-inflammatory, antioxidant, and anticancer properties. These effects are mediated

through the modulation of several key signaling pathways.

Anti-Inflammatory Activity
Bavachromene and related compounds from Psoralea corylifolia have demonstrated

significant anti-inflammatory effects. This activity is largely attributed to the inhibition of pro-

inflammatory mediators and the modulation of inflammatory signaling cascades.

Signaling Pathway: NF-κB

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In its

inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon

stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB,

leading to its ubiquitination and proteasomal degradation. This allows NF-κB to translocate to

the nucleus and activate the transcription of pro-inflammatory genes. Bavachromene is

thought to exert its anti-inflammatory effects by inhibiting this pathway.
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Figure 1: Proposed mechanism of Bavachromene's anti-inflammatory action via inhibition of
the NF-κB signaling pathway.

Antioxidant Activity
Oxidative stress is implicated in the pathogenesis of numerous diseases. Bavachromene
exhibits antioxidant properties by activating the Nrf2 signaling pathway, a master regulator of

the cellular antioxidant response.

Signaling Pathway: Nrf2

Under basal conditions, Nuclear factor erythroid 2-related factor 2 (Nrf2) is kept in the

cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In

the presence of oxidative stress or Nrf2 activators like Bavachromene, Nrf2 is released from

Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element

(ARE) in the promoter region of genes encoding antioxidant enzymes, leading to their

transcription.
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Figure 2: Bavachromene's antioxidant effect through activation of the Nrf2 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1630870?utm_src=pdf-body
https://www.benchchem.com/product/b1630870?utm_src=pdf-body
https://www.benchchem.com/product/b1630870?utm_src=pdf-body
https://www.benchchem.com/product/b1630870?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Activity
Bavachromene and its derivatives have shown promise as anticancer agents, with studies

demonstrating their ability to induce cell cycle arrest and apoptosis in various cancer cell lines.

One of the key pathways implicated in these effects is the PI3K/Akt pathway.

Signaling Pathway: PI3K/Akt

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell

survival, proliferation, and growth. Growth factors activate receptor tyrosine kinases (RTKs),

which in turn activate PI3K. PI3K then phosphorylates PIP2 to PIP3, leading to the activation of

Akt. Activated Akt phosphorylates numerous downstream targets that promote cell survival and

inhibit apoptosis. Bavachromene is believed to exert its anticancer effects by inhibiting this

pro-survival pathway.
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Figure 3: Anticancer mechanism of Bavachromene via inhibition of the PI3K/Akt signaling
pathway.

Experimental Protocols
Isolation and Purification of Bavachromene from
Psoralea corylifolia
The following is a general protocol for the isolation of Bavachromene, based on common

phytochemical extraction techniques.
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Dried P. corylifolia Seeds

Grind to a fine powder

Maceration or Soxhlet extraction
with a non-polar solvent (e.g., hexane)

to remove fats and oils.

Re-extract the marc with a solvent
of medium polarity (e.g., ethyl acetate).

Concentrate the ethyl acetate extract
under reduced pressure.

Subject the crude extract to column
chromatography on silica gel.

Elute with a gradient of hexane
and ethyl acetate.

Collect fractions and monitor
by Thin Layer Chromatography (TLC).

Combine fractions containing Bavachromene
and purify further by recrystallization

or preparative HPLC.

Pure Bavachromene

Click to download full resolution via product page

Figure 4: General workflow for the isolation and purification of Bavachromene.
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Detailed Steps:

Preparation of Plant Material: Dried seeds of Psoralea corylifolia are ground into a fine

powder to increase the surface area for extraction.

Defatting: The powdered material is first extracted with a non-polar solvent like n-hexane to

remove oils and lipids, which can interfere with subsequent purification steps.

Extraction of Chalcones: The defatted plant material (marc) is then extracted with a solvent

of medium polarity, such as ethyl acetate or chloroform, in which Bavachromene is soluble.

This can be done by maceration (soaking at room temperature) or using a Soxhlet apparatus

for more efficient extraction.

Concentration: The resulting extract is concentrated using a rotary evaporator under reduced

pressure to remove the solvent, yielding a crude extract.

Column Chromatography: The crude extract is subjected to column chromatography using

silica gel as the stationary phase.

Elution and Fraction Collection: The column is eluted with a gradient solvent system, typically

starting with a non-polar solvent like hexane and gradually increasing the polarity by adding

ethyl acetate. Fractions are collected at regular intervals.

Monitoring: The collected fractions are monitored by Thin Layer Chromatography (TLC) to

identify those containing Bavachromene.

Final Purification: Fractions rich in Bavachromene are combined, and the solvent is

evaporated. The resulting solid can be further purified by recrystallization from a suitable

solvent or by preparative High-Performance Liquid Chromatography (HPLC) to obtain pure

Bavachromene.

Quantification of Bavachromene by High-Performance
Liquid Chromatography (HPLC)
A validated HPLC method is essential for the accurate quantification of Bavachromene in plant

extracts or biological samples. The following is a general protocol that can be optimized for

specific applications.
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HPLC System and Conditions:

Parameter Recommended Conditions

HPLC System A standard HPLC system with a UV-Vis detector

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase
A gradient of acetonitrile and water (both

containing 0.1% formic acid)

Flow Rate 1.0 mL/min

Detection Wavelength
Determined by UV-Vis spectral analysis of a

pure standard

Injection Volume 10-20 µL

Column Temperature 25-30 °C

Methodology:

Standard Preparation: Prepare a stock solution of pure Bavachromene in a suitable solvent

(e.g., methanol or acetonitrile). From the stock solution, prepare a series of calibration

standards of known concentrations.

Sample Preparation: Extract the sample containing Bavachromene using an appropriate

solvent. The extract may need to be filtered through a 0.45 µm syringe filter before injection

to remove particulate matter.

Chromatographic Analysis: Inject the standard solutions and the sample solution into the

HPLC system.

Quantification: Construct a calibration curve by plotting the peak area of the Bavachromene
standard against its concentration. Determine the concentration of Bavachromene in the

sample by interpolating its peak area on the calibration curve.

Conclusion
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Bavachromene is a promising natural product with a range of biological activities that warrant

further investigation for its therapeutic potential. This technical guide provides a summary of its

known physical and chemical properties, along with an overview of its mechanisms of action

and relevant experimental protocols. Further research is needed to fill the gaps in the existing

data, particularly concerning its quantitative physical properties and detailed spectral

characterization. Such information will be invaluable for the continued development of

Bavachromene as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

